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Abstract
17-Hydroxyneomatrine is a novel alkaloid compound belonging to the matrine family, naturally

occurring compounds found in plants of the Sophora genus. This technical guide provides a

comprehensive overview of the current, albeit limited, publicly available information regarding

the discovery, origin, and biological activities of 17-Hydroxyneomatrine. Due to the nascent

stage of research on this specific compound, this document summarizes foundational

knowledge and highlights the significant gaps in the scientific literature, particularly concerning

detailed experimental data and mechanistic pathways.

Discovery and Origin
17-Hydroxyneomatrine is a naturally derived compound extracted from the medicinal plant

Sophora flavescens.[1][2][3] This plant has a long history in traditional Chinese medicine, and

its roots are known to be a rich source of various quinolizidine alkaloids, including matrine and

oxymatrine. While the broader class of matrine alkaloids has been extensively studied, 17-
Hydroxyneomatrine has only recently been identified as a distinct chemical entity.

Commercial chemical suppliers have begun to list the compound, indicating its availability for

research purposes.

Table 1: Chemical and Physical Properties of 17-Hydroxyneomatrine
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Property Value Source

CAS Number 2306139-04-6
BOC Sciences,

MedChemExpress

Molecular Formula C15H24N2O2
BOC Sciences,

MedChemExpress

Molecular Weight 264.36 g/mol MedChemExpress

Natural Source Sophora flavescens
MedChemExpress,

CymitQuimica

Experimental Protocols
A thorough review of the current scientific literature reveals a significant lack of detailed, peer-

reviewed experimental protocols for the isolation, purification, and characterization of 17-
Hydroxyneomatrine. While general methods for the extraction of alkaloids from Sophora

flavescens are well-documented, specific parameters optimized for 17-Hydroxyneomatrine
have not been published.

General Alkaloid Extraction from Sophora flavescens
(Illustrative)
The following is a generalized workflow for the extraction of alkaloids from Sophora flavescens,

which may serve as a foundational methodology for the isolation of 17-Hydroxyneomatrine.
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Extraction

Purification

Sophora flavescens Root Material
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TLC Analysis
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Potential Cellular Effects

17-Hydroxyneomatrine

Tumor Cell ProliferationInhibition

Bacterial GrowthInhibition

Allergic Immune ResponseModulation

Cardiac Ion Channels
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Renal Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [17-Hydroxyneomatrine: A Technical Overview of a
Novel Matrine Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379541#discovery-and-origin-of-17-
hydroxyneomatrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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